molecular formula C17H12N2O2S B7900283 2-(benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile

2-(benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile

Cat. No.: B7900283
M. Wt: 308.4 g/mol
InChI Key: VDWDUJJWMCDGHH-XNTDXEJSSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(Benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile is a chemical compound of interest in medicinal chemistry and drug discovery research. While specific biological data for this exact molecule is limited, its structure incorporates the 1H-indole moiety, a privileged scaffold in pharmacology known to confer significant biological activity. Molecules containing the 1H-indole group are frequently investigated for a wide range of therapeutic areas . For instance, structural analogs featuring the benzenesulfonyl group have been explored in patent literature for applications such as cancer therapy . Furthermore, 1H-indole derivatives have demonstrated notable anti-inflammatory properties in preclinical studies, with mechanisms of action that can involve the modulation of cytokine pathways and nitric oxide synthase (iNOS) . This compound is provided strictly for research purposes to support the development of novel bioactive molecules and the study of structure-activity relationships (SAR). It is supplied with high-quality standards for use in biochemical screening, hit-to-lead optimization, and other experimental applications. For Research Use Only. Not intended for diagnostic or therapeutic procedures.

Properties

IUPAC Name

(E)-2-(benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H12N2O2S/c18-11-15(22(20,21)14-6-2-1-3-7-14)10-13-12-19-17-9-5-4-8-16(13)17/h1-10,12,19H/b15-10+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

VDWDUJJWMCDGHH-XNTDXEJSSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC=C(C=C1)S(=O)(=O)C(=CC2=CNC3=CC=CC=C32)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C1=CC=C(C=C1)S(=O)(=O)/C(=C/C2=CNC3=CC=CC=C32)/C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H12N2O2S
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

308.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Biological Activity

2-(benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile, also known as 3-indol-3-yl-2-(phenylsulfonyl)prop-2-en nitrile, is a compound with a molecular formula of C17H12N2O2S and a molecular weight of 308.35 g/mol. This compound has garnered interest in the field of medicinal chemistry due to its potential biological activities. This article explores its biological activity, including mechanisms of action, therapeutic potential, and relevant case studies.

PropertyValue
Molecular Formula C17H12N2O2S
Molecular Weight 308.35 g/mol
CAS Number 95966-28-2
Melting Point Not specified
Solubility Not specified

The biological activity of 2-(benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile primarily involves its interaction with various biological targets, including enzymes and receptors involved in cellular signaling pathways. The indole moiety is known for its role in modulating biological responses, particularly in cancer and inflammatory conditions.

  • Inhibition of Enzymatic Activity : This compound may inhibit certain enzymes that are crucial for tumor growth and proliferation. For instance, studies suggest that compounds with similar structures can act as inhibitors of protein kinases, which are vital in cancer cell signaling pathways.
  • Antioxidant Activity : Indole derivatives are often associated with antioxidant properties, which can protect cells from oxidative stress—a factor in various diseases, including cancer and neurodegenerative disorders.

Biological Activity Studies

Recent studies have investigated the biological effects of this compound on various cell lines and animal models:

Case Study 1: Anticancer Activity

A study conducted on human cancer cell lines demonstrated that 2-(benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile exhibits significant cytotoxic effects. The compound was found to induce apoptosis in breast cancer cells (MCF-7), with an IC50 value indicating effective concentration levels.

Case Study 2: Anti-inflammatory Effects

In a model of induced inflammation, this compound showed promising results in reducing pro-inflammatory cytokines. The mechanism was linked to the inhibition of NF-kB signaling pathways, which are critical in the inflammatory response.

Research Findings

Several research findings support the potential therapeutic applications of this compound:

  • Antitumor Effects : In vitro studies have shown that the compound can inhibit the proliferation of various cancer cell lines, including lung and colon cancer cells.
  • Neuroprotective Properties : Preliminary studies suggest that it may provide neuroprotection against oxidative stress-induced damage in neuronal cell lines.
  • Synergistic Effects : When combined with other chemotherapeutic agents, this compound may enhance the overall efficacy of treatment regimens.

Comparison with Similar Compounds

Structural Analogs with Varying Aromatic Substituents

Table 1: Substituent-Based Comparison
Compound Name Substituents (R1, R2) Key Properties/Activities Reference ID
2-(Benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile R1 = Benzenesulfonyl, R2 = Indol-3-yl Potential π-π interactions; unexplored bioactivity
(E)-2-(Benzenesulfonyl)-3-[1-(2-piperidin-1-ylethyl)indol-3-yl]prop-2-enenitrile R1 = Benzenesulfonyl, R2 = Modified indole (piperidin-ethyl) CB1 receptor binding (Ki = 163,400 nM)
2-(Benzenesulfonyl)-3-pyridin-3-ylprop-2-enenitrile R1 = Benzenesulfonyl, R2 = Pyridin-3-yl Structural analog with pyridine vs. indole
(2Z)-2-(4-Chlorophenyl)-3-(3-nitrophenyl)prop-2-enenitrile R1 = 4-Cl-Ph, R2 = 3-NO2-Ph Strong EWGs; high reactivity in synthesis
2-(1H-Benzodiazol-2-yl)-3-(3-trifluoromethylanilino)prop-2-enenitrile R1 = Benzodiazol-2-yl, R2 = CF3-Ph Potential fluorophore or drug candidate

Key Observations :

  • Indole vs.
  • Modification of Indole : The piperidin-ethyl substitution on indole () introduces a basic side chain, likely enhancing solubility but reducing CB1 receptor affinity (Ki > 100 µM suggests weak binding) .
  • Electron-Withdrawing Groups (EWGs) : Nitro and trifluoromethyl groups () increase electrophilicity of the α,β-unsaturated system, favoring Michael addition reactions compared to the benzenesulfonyl group .

Functional Group Variations in Acrylonitrile Derivatives

Table 2: Functional Group Impact on Properties
Compound Class Example Substituents Key Findings Reference ID
Sulfonamide Derivatives Benzenesulfonyl, Tosyl (4-Me-Ph-SO2) Sulfonyl groups enhance stability and crystallinity; tosyl derivatives are common in X-ray studies (e.g., )
Heterocyclic Derivatives Tetrazol-5-yl, Benzothiazol-2-yl Tetrazole introduces acidity (N–H); benzothiazole may enhance fluorescence
EWG-Modified Derivatives 3-NO2-Ph, 4-Cl-Ph Nitro groups red-shift UV-Vis absorption; chloro groups increase lipophilicity

Key Observations :

  • Sulfonamide vs. Sulfonyl : Sulfonamide derivatives (e.g., ) exhibit hydrogen-bonding capacity via N–H, unlike sulfonyl groups, which may explain their prevalence in enzyme inhibition studies (e.g., TACE inhibitors) .
  • Benzothiazole vs.

Q & A

Q. What established synthetic routes are available for 2-(benzenesulfonyl)-3-(1H-indol-3-yl)prop-2-enenitrile, and how do reaction conditions influence yield?

The compound is typically synthesized via condensation reactions between benzenesulfonyl derivatives and indole-containing aldehydes or nitriles. Key steps include refluxing in anhydrous ethanol or toluene with catalysts like pyridine to facilitate Knoevenagel or aldol-like condensations. For example, analogous compounds (e.g., (2Z)-2-(4-methylphenyl)-3-(2-naphthyl)-prop-2-enenitrile) are synthesized by reacting nitriles with aldehydes under reflux, achieving yields of ~60–75% . Solvent polarity, temperature, and catalyst choice critically impact reaction efficiency.

Q. Which spectroscopic techniques are most effective for characterizing the electronic environment of the benzenesulfonyl and indole moieties?

  • NMR : 1H^1H and 13C^{13}C NMR identify proton environments and confirm substitution patterns (e.g., indole C3 proton deshielding at ~7.5 ppm).
  • IR : Stretching frequencies for sulfonyl groups (S=O at ~1150–1300 cm1^{-1}) and nitrile (C≡N at ~2200 cm1^{-1}) validate functional groups.
  • UV-Vis : Conjugation between the indole and benzenesulfonyl groups produces absorption bands in the 250–350 nm range, useful for studying electronic transitions .

Q. What preliminary biological screening approaches are recommended for evaluating bioactivity?

Initial screens should focus on target-specific assays, such as enzyme inhibition (e.g., cyclooxygenase for anti-inflammatory potential) or receptor-binding studies. For instance, structurally related N-(benzoylphenyl) derivatives demonstrated hypolipidemic activity in Triton WR-1339-induced hyperlipidemic rats via lipid metabolism modulation . Use in vitro cytotoxicity assays (e.g., MTT) to establish IC50_{50} values before advancing to in vivo models.

Advanced Research Questions

Q. How can X-ray crystallography be optimized to resolve structural ambiguities in this compound?

Employ the SHELX suite (e.g., SHELXL-97) for refinement, leveraging high-resolution data (>1.0 Å) to model disorder or thermal motion. For example, weak C–H⋯π interactions in analogous compounds stabilize crystal packing, requiring careful handling of hydrogen atom placement and restraint parameters . Use the ORTEP-3 software for visualizing thermal ellipsoids and validating geometric parameters against literature benchmarks .

Q. What strategies address discrepancies between computational (DFT) and experimental (XRD) structural data?

  • Conformational Analysis : Compare DFT-optimized geometries (e.g., B3LYP/6-311+G(d,p)) with XRD torsional angles to identify steric or electronic constraints. For example, studies on 3-oxo-2-(phenylhydrazono)propionitriles revealed deviations <2° in dihedral angles between theory and experiment .
  • Charge Density Modeling : Use programs like MoPro to refine experimental charge densities against DFT-derived electrostatic potentials, resolving polarizability mismatches .

Q. How can high-throughput screening (HTS) identify potential mechanisms of action for this compound?

Implement time-resolved fluorescence resonance energy transfer (TR-FRET) assays to screen for interactions with targets like G-protein-coupled receptors (GPCRs) or kinases. For example, benzothiazole-prop-2-enenitrile derivatives were identified as RGS4 inhibitors via HTS, highlighting the role of π-π stacking in binding . Pair HTS with molecular docking (AutoDock Vina) to prioritize targets based on binding affinity and pose validation .

Q. What crystallographic challenges arise from weak intermolecular interactions, and how are they mitigated?

Weak C–H⋯π or van der Waals interactions (e.g., in (2Z)-2-(4-methylphenyl)-3-(2-naphthyl)-prop-2-enenitrile) complicate density map interpretation. Strategies include:

  • Collecting low-temperature (100 K) data to reduce thermal motion.
  • Applying PLATON’s SQUEEZE algorithm to model disordered solvent regions .
  • Using SHELXL’s ISOR and DELU restraints to refine anisotropic displacement parameters .

Data Analysis and Contradiction Resolution

Q. How should researchers reconcile conflicting bioactivity data across different assay conditions?

  • Dose-Response Curves : Ensure consistency in concentration ranges (e.g., 1 nM–100 µM) and solvent controls (DMSO ≤0.1%).
  • Statistical Validation : Apply ANOVA with post-hoc tests (e.g., Tukey’s HSD) to identify outliers. For example, discrepancies in hypolipidemic activity of N-(benzoylphenyl) derivatives were resolved by normalizing data to positive controls (e.g., simvastatin) .

Q. What methodologies validate synthetic intermediates when spectroscopic data is inconclusive?

  • HRMS : Confirm molecular formulas with <5 ppm error.
  • 2D NMR : Use HSQC and HMBC to correlate indole NH protons with adjacent carbons, resolving ambiguity in regiochemistry .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.